Cas no 3651-67-0 (4-Methylmorpholine Hydrochloride)

• Product Name: 4-Methylmorpholine Hydrochloride
• CAS No: 3651-67-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD00039042
• CID: 305365
• PubChem ID: 3083815
• Update Time: 2025-11-02

4-Methylmorpholine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylmorpholine hydrochloride
• 4-methylmorpholine,hydrochloride
• Morpholine, 4-methyl-,hydrochloride (1:1)
• 4-methylenemorpholinium chloride
• EINECS 222-893-8
• N-Methylmorpholine HCl
• N-methylmorpholinium chloride
• CS-0151062
• Morpholine, 4-methyl-, hydrochloride
• 4-methylmorpholine hydrochloride
• SCHEMBL65423
• AKOS000420868
• N-methyl morpholine hydrochloride
• MFCD00039042
• NS00083128
• W-106605
• methylmorpholinium chloride
• 4-methylmorpholinium chloride
• AB7556
• BS-16665
• N-METHYLMORPHOLINEHYDROCHLORIDE
• 3651-67-0
• 4-methylmorpholine;hydrochloride
• FT-0634947
• DTXSID60190012
• SY262844
• BTJRKNUKPQBLAL-UHFFFAOYSA-N
• 4-methylmorpholine hcl
• DB-048971
• 4-Methylmorpholine Hydrochloride

• MDL： MFCD00039042
• Inchi： 1S/C5H11NO.ClH/c1-6-2-4-7-5-3-6;/h2-5H2,1H3;1H
• InChI Key： BTJRKNUKPQBLAL-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C)CC1

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 203-211 °C
• PSA: 12.47000
• LogP: 0.68830
• Solubility: Uncertain

4-Methylmorpholine Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-Methylmorpholine Hydrochloride

Recent Advances in the Application of 4-Methylmorpholine Hydrochloride (CAS: 3651-67-0) in Chemical and Biomedical Research

4-Methylmorpholine Hydrochloride (CAS: 3651-67-0) is a versatile chemical compound widely used in pharmaceutical synthesis, catalysis, and biomedical research. Recent studies have highlighted its significance as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and its role in facilitating various organic transformations. This research brief consolidates the latest findings on the applications, mechanisms, and innovations related to this compound, providing valuable insights for researchers and industry professionals.

One of the most notable advancements in the use of 4-Methylmorpholine Hydrochloride is its application in peptide synthesis. Recent research demonstrates its efficacy as a buffering agent and catalyst in solid-phase peptide synthesis (SPPS), where it enhances coupling efficiency and reduces racemization. Studies published in 2023 have shown that the compound's unique properties, such as its pKa and solubility profile, make it particularly suitable for the synthesis of complex peptides with high purity and yield. These findings are critical for the development of peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry.

In addition to its role in peptide synthesis, 4-Methylmorpholine Hydrochloride has been investigated for its potential in drug formulation and delivery systems. A 2024 study published in the Journal of Controlled Release explored its use as a pH modulator in nanoparticle-based drug delivery systems. The research revealed that the compound's ability to maintain a stable pH environment significantly improves the encapsulation efficiency and release kinetics of hydrophobic drugs, offering a promising approach for targeted cancer therapy. These results underscore the compound's versatility beyond traditional synthetic applications.

Furthermore, recent mechanistic studies have shed light on the compound's interactions at the molecular level. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize its coordination chemistry and reactivity patterns. Such insights are invaluable for optimizing reaction conditions and designing novel catalytic systems. For instance, a 2023 study in ACS Catalysis reported the compound's role in facilitating asymmetric hydrogenation reactions, achieving high enantioselectivity in the synthesis of chiral amines—a key structural motif in many pharmaceuticals.

The safety and regulatory aspects of 4-Methylmorpholine Hydrochloride have also been a focus of recent research. Toxicological studies conducted in 2024 have provided updated data on its environmental impact and occupational exposure limits, ensuring compliance with global regulatory standards. These findings are particularly relevant for industrial-scale applications, where safety and sustainability are paramount concerns.

In conclusion, the latest research on 4-Methylmorpholine Hydrochloride (CAS: 3651-67-0) highlights its multifaceted applications in chemical and biomedical fields. From peptide synthesis to drug delivery and catalysis, the compound continues to play a pivotal role in advancing scientific and industrial innovations. Future research directions may explore its potential in green chemistry initiatives and its integration with emerging technologies such as continuous flow synthesis. This brief serves as a comprehensive update for researchers seeking to leverage the compound's unique properties in their work.